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Compound of Interest

Compound Name:
3-iodo-1,5-dimethyl-1H-pyrazole-

4-carbaldehyde

CAS No.: 1946813-69-9

Cat. No.: B2446687

Get Quote

Executive Summary
The 1,5-dimethyl-1H-pyrazole scaffold represents a privileged structural motif in medicinal

chemistry, distinct from its more thermodynamically stable 1,3-isomer. This guide provides a

comprehensive technical analysis of this scaffold, focusing on the synthetic challenges of

regioselectivity, its pharmacological versatility as a kinase inhibitor and anti-inflammatory agent,

and detailed protocols for its derivatization. We address the critical "regioselectivity problem" in

pyrazole synthesis and provide actionable workflows for researchers.

Introduction: The Scaffold & The Isomer Challenge
The pyrazole ring (

) is a five-membered heterocycle featuring two adjacent nitrogen atoms. While 1H-pyrazole is
tautomeric, N-substitution locks the structure, creating distinct isomers.
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In the synthesis of N-methylpyrazoles from unsymmetrical 1,3-diketones, two isomers are

possible:

1,3-Dimethyl-1H-pyrazole: Often the thermodynamic product.

1,5-Dimethyl-1H-pyrazole: Often the kinetic product, but sterically more congested.

Differentiation is critical because the biological activity of 1,5-isomers often diverges

significantly from 1,3-isomers due to the spatial arrangement of substituents affecting protein

binding pockets (e.g., in COX-2 or kinase active sites).

Synthetic Strategies & Regiocontrol
The Knorr Pyrazole Synthesis
The most common route involves the condensation of a 1,3-dicarbonyl compound with

methylhydrazine. However, the nucleophilicity of the hydrazine nitrogens differs.

Mechanism: The terminal nitrogen (

) of methylhydrazine is more nucleophilic and attacks the most electrophilic carbonyl carbon.

Control:

Steric Bulk: Bulky groups on the diketone direct the attack to the less hindered carbonyl.

Solvent Effects: Fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) or

hexafluoroisopropanol (HFIP) can invert regioselectivity to favor the 1,5-isomer via

hydrogen bond activation of specific carbonyls.

Mechanistic Pathway (Graphviz)
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Figure 1: Bifurcation in Knorr Pyrazole Synthesis determining 1,3- vs 1,5-isomer formation.

Pharmacological Applications[1][2][3][4][5]
The 1,5-dimethyl-1H-pyrazole moiety serves as a bioisostere for phenyl rings and other

heterocycles, optimizing lipophilicity and metabolic stability.

Kinase Inhibition (Oncology)
Derivatives have shown potent activity against kinases such as CDK2 (Cell Cycle), PI3K

(Signaling), and TRKA (Pain/Cancer). The 1,5-substitution pattern often positions the C3-

substituent to interact with the hinge region of the kinase ATP-binding pocket.

Anti-inflammatory (COX-2)
While Celecoxib is a 1,5-diarylpyrazole, 1,5-dimethyl analogs (like Lonazolac derivatives)

maintain COX-2 selectivity by fitting into the hydrophobic side pocket of the enzyme, reducing

gastrointestinal side effects associated with COX-1 inhibition.

Quantitative Bioactivity Data
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Compound Class Target / Assay
Activity Metric
(IC50 / MIC)

Significance

Pyrazole

Carbaldehyde (Cmpd

43)

PI3 Kinase (MCF-7

Cells)
0.25 µM

Potent cytotoxicity,

superior to

Doxorubicin (0.95 µM)

in this assay.

Pyrazolo[1,5-

a]pyrimidine (Cmpd

29)

CDK2 / Cyclin A2 10.05 µM (HepG2)

Moderate inhibitor;

lead for cell cycle

arrest.

1,5-Dimethyl-3-

carboxylic acid

derivative

S. aureus

(Antibacterial)
MIC: 1.6 µg/mL

Comparable to

Ceftriaxone; effective

against Gram-

positives.[1]

Lonazolac Analog COX-2 Inhibition IC50: ~0.5 µM
High selectivity index

for COX-2 vs COX-1.

Case Study: 1,5-Dimethyl-1H-pyrazole-3-carboxylic
Acid
This molecule is a versatile building block. A key study demonstrated its conversion into

"hybrid" drugs—molecules that release Nitric Oxide (NO) to mitigate the ulcerogenic effects of

NSAIDs.

Logic: Standard NSAIDs cause gastric damage. Attaching an NO-donating moiety (via a

spacer) to the pyrazole core protects the stomach lining while maintaining anti-inflammatory

action.

Outcome: The 1,5-dimethyl derivative showed reduced ulcer index in rat models compared

to Indomethacin.

Experimental Protocols
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Protocol A: Regioselective Synthesis of Ethyl 1,5-
dimethyl-1H-pyrazole-3-carboxylate
This protocol favors the 1,5-isomer through controlled addition and temperature management.

Reagents:

Ethyl 2,4-dioxovalerate (1.0 eq)

Methylhydrazine (1.1 eq)

Ethanol (Absolute)

Acetic Acid (Catalytic)

Step-by-Step Methodology:

Preparation: Dissolve Ethyl 2,4-dioxovalerate (20 mmol) in absolute ethanol (50 mL) in a

round-bottom flask. Cool to 0°C in an ice bath.

Addition: Add Methylhydrazine (22 mmol) dropwise over 30 minutes. Critical: Slow addition

at low temperature favors the kinetic attack at the more reactive ketone (C2), leading to the

1,5-isomer.

Cyclization: Allow the mixture to warm to room temperature (RT) and stir for 2 hours. Then,

reflux at 78°C for 3 hours to ensure complete cyclization.

Workup: Evaporate the solvent under reduced pressure. Dissolve the residue in Ethyl

Acetate (EtOAc) and wash with water (2x) and brine (1x).

Purification: Dry organic layer over anhydrous

. Concentrate and purify via silica gel column chromatography (Hexane:EtOAc 4:1).

Validation: Confirm structure via 1H-NMR. The 1,5-isomer typically shows a C-methyl singlet

around

2.2-2.3 ppm, while the N-methyl is around
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3.7-3.8 ppm. (Note: 1,3-isomer methyls often appear slightly downfield).

Protocol B: General Antimicrobial Susceptibility Assay
(Disk Diffusion)
Scope: Screening 1,5-dimethylpyrazole derivatives against S. aureus and E. coli.

Inoculum: Prepare a suspension of bacteria (0.5 McFarland standard) in sterile saline.

Plating: Swab the suspension evenly onto Mueller-Hinton Agar (MHA) plates.

Application: Dissolve test compounds in DMSO (1 mg/mL). Impregnate sterile filter paper

disks (6 mm) with 10 µL of solution. Place disks on the agar.

Controls: Positive: Ciprofloxacin (5 µg). Negative: DMSO blank.

Incubation: Incubate at 37°C for 24 hours.

Readout: Measure the Zone of Inhibition (ZOI) in millimeters.

Structural Insights & Workflow
Understanding the 3D conformation is vital. Crystal structure analysis of 1,5-dimethyl

derivatives often reveals a twisted conformation if bulky groups are present at C5, preventing

coplanarity with the N-phenyl or other substituents. This "twist" is a design feature for selectivity

in kinase pockets.

Drug Discovery Workflow (Graphviz)
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Figure 2: Iterative workflow for developing 1,5-dimethylpyrazole-based therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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